Cas no 5972-46-3 (Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis-)

Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis- structure
5972-46-3 structure
Product Name:Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis-
CAS No:5972-46-3
MF:C20H36Cl2O2
MW:379.404644966125
CID:337480
PubChem ID:71442733
Update Time:2025-04-19

Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis-
    • methyl 8-[(1S,3R)-2,2-dichloro-3-octylcyclopropyl]octanoate
    • DTXSID40851593
    • 5972-46-3
    • Inchi: 1S/C20H36Cl2O2/c1-3-4-5-6-8-11-14-17-18(20(17,21)22)15-12-9-7-10-13-16-19(23)24-2/h17-18H,3-16H2,1-2H3/t17-,18+/m1/s1
    • InChI Key: RBBFOQZPMREZHL-MSOLQXFVSA-N
    • SMILES: ClC1([C@@H](CCCCCCCC(=O)OC)[C@H]1CCCCCCCC)Cl

Computed Properties

  • Exact Mass: 378.20948
  • Monoisotopic Mass: 378.2092358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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